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Compound of Interest

Compound Name: trans-2-Undecenal-d5

Cat. No.: B12362647 Get Quote

Technical Guide: trans-2-Undecenal-d5
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide addresses the chemical properties of trans-2-Undecenal.

Despite extensive searches, no specific experimental data or detailed protocols for trans-2-
Undecenal-d5 were found. The information presented herein for the non-deuterated analogue

serves as a close proxy. Key differences for the deuterated compound would primarily be

observed in mass spectrometry data due to the increased molecular weight. The exact location

of the five deuterium atoms in "trans-2-Undecenal-d5" is not specified in available literature,

which would significantly impact its spectral and metabolic properties.

Core Chemical Properties
trans-2-Undecenal is an unsaturated aldehyde known for its characteristic aroma and is used in

the flavor and fragrance industry.[1][2] Its deuterated analogue, trans-2-Undecenal-d5, is a

valuable tool in metabolic studies, reaction mechanism elucidation, and as an internal standard

in mass spectrometry-based quantification. The incorporation of deuterium atoms provides a

distinct mass shift, allowing for its differentiation from the endogenous, non-deuterated

compound.

Quantitative Data Summary
The following table summarizes the known quantitative data for trans-2-Undecenal. These

values are expected to be very similar for trans-2-Undecenal-d5, with the exception of

Molecular Weight and properties derived from it.
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Property Value Source(s)

Molecular Formula C₁₁H₂₀O [3][4]

Molecular Weight 168.28 g/mol [3]

CAS Number 53448-07-0

Appearance Colorless to pale yellow liquid

Boiling Point 115 °C at 10 mmHg

Density 0.849 g/mL at 25 °C

Refractive Index (n20/D) 1.457

Solubility
Insoluble in water; Soluble in

ethanol and oils.

Vapor Pressure 0.0297 mmHg at 25 °C

Flash Point > 230 °F (> 110 °C)

Note on Deuterated Compound: The molecular weight of trans-2-Undecenal-d5 would be

approximately 173.31 g/mol , assuming the five deuterium atoms replace five protium atoms.

Experimental Protocols
While a specific synthesis protocol for trans-2-Undecenal-d5 was not found, a general

methodology for the deuteration of aldehydes can be proposed based on established chemical

reactions. One common approach involves the reduction of a corresponding ester with a

deuterated reducing agent.

Hypothetical Synthesis of trans-2-Undecenal-d5
This protocol is a generalized procedure and would require optimization for the specific

substrate.

Objective: To synthesize trans-2-Undecenal-d5 from a suitable starting material. A plausible

route is the deuteration of the aldehyde group and the α- and β-positions.
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Materials:

Ethyl (E)-undec-2-enoate

Lithium aluminum deuteride (LiAlD₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Pyridinium chlorochromate (PCC) or other mild oxidizing agent

Anhydrous dichloromethane (DCM)

Deuterated water (D₂O)

Sodium sulfate (anhydrous)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Methodology:

Reduction of the Ester:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, suspend lithium aluminum deuteride (LiAlD₄) in

anhydrous diethyl ether under a nitrogen atmosphere.

Cool the suspension to 0 °C in an ice bath.

Dissolve ethyl (E)-undec-2-enoate in anhydrous diethyl ether and add it dropwise to the

LiAlD₄ suspension via the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4-6 hours.

Monitor the reaction by thin-layer chromatography (TLC).
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Upon completion, cautiously quench the reaction by the slow, dropwise addition of D₂O at

0 °C, followed by a 15% aqueous sodium hydroxide solution and then more D₂O.

Filter the resulting aluminum salts and wash the solid with diethyl ether.

Dry the combined organic phases over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield (E)-undec-2-en-1,1-d2-ol.

Oxidation to the Aldehyde:

In a separate flask, suspend pyridinium chlorochromate (PCC) in anhydrous

dichloromethane (DCM).

Add the (E)-undec-2-en-1,1-d2-ol dissolved in DCM to the PCC suspension.

Stir the mixture at room temperature for 2-3 hours.

Monitor the reaction by TLC.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Concentrate the filtrate under reduced pressure.

Purification:

Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to obtain pure trans-2-Undecenal-1,1-d2.

Further deuteration at other positions would require different strategies, such as base-catalyzed

exchange for the α-protons.

Characterization Workflow
A typical workflow for the characterization of the synthesized trans-2-Undecenal-d5 would

involve the following steps:
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Synthesis & Purification

Characterization

Final Documentation

Hypothetical Synthesis

Column Chromatography

NMR Spectroscopy (1H, 2H, 13C)

Structural Verification

Mass Spectrometry (GC-MS or LC-MS)

Molecular Weight Confirmation

FTIR Spectroscopy

Functional Group Analysis

Purity Analysis (GC-FID)

Isotopic Enrichment

Certificate of Analysis

Click to download full resolution via product page

Caption: Workflow for Synthesis and Characterization.

Signaling Pathways and Logical Relationships
While trans-2-Undecenal itself is primarily known as a flavor and fragrance compound,

unsaturated aldehydes are a class of reactive molecules that can participate in various

biological pathways, often through Michael addition reactions with cellular nucleophiles. The

study of such interactions can be facilitated by the use of deuterated standards.
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Role in Drug Metabolism Studies
Deuterated compounds are instrumental in pharmacokinetic studies. The following diagram

illustrates the logical relationship in a typical drug metabolism study using a deuterated internal

standard.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with trans-2-Undecenal-d5 (Internal Standard)

Extraction of Analytes

Liquid Chromatography Separation

Tandem Mass Spectrometry Detection

Quantification of trans-2-Undecenal

Ratio of Analyte to Internal Standard

Normalization

Pharmacokinetic Profile
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Caption: Use of a Deuterated Standard in Pharmacokinetics.
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In conclusion, while specific data for trans-2-Undecenal-d5 is not readily available, the

extensive information on its non-deuterated counterpart provides a strong foundation for its

potential properties and applications in research and development. The synthesis and

characterization of this deuterated standard would be a valuable endeavor for laboratories

engaged in metabolism and pharmacokinetic studies of unsaturated aldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

